Cas no 923511-08-4 (1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one)

• Product name: 1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one
• CAS No: 923511-08-4
• MF: C₁₅H₁₉N₃O₃S₂
• MW: 353.459660768509
• CID: 5456142

1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]propan-1-one
• 1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one

• Inchi： 1S/C15H19N3O3S2/c1-3-13(19)17-7-9-18(10-8-17)15-16-14-11(22-15)5-4-6-12(14)23(2,20)21/h4-6H,3,7-10H2,1-2H3
• InChI Key： RXZKATLEPCNHST-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(S(C)(=O)=O)C=CC=C3S2)CC1)(=O)CC

Additional information on 1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-ylpropan-1-one

Compound CAS No. 923511-08-4: 1-(4-(4-Methanesulfonyl-1,3-BenzoThiazol-2-Yl)Piperazin-1-Yl)Propan-1-One

The compound with CAS No. 923511-08-4, known as 1-(4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a piperazine moiety, and a methanesulfonyl group. The combination of these structural elements contributes to its unique chemical properties and potential applications.

The benzothiazole moiety, a key component of this compound, is known for its aromatic stability and ability to participate in various chemical reactions. The methanesulfonyl group attached to the benzothiazole ring further enhances the compound's reactivity and selectivity in biological systems. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials, such as high-performance polymers and biocompatible coatings.

One of the most promising applications of CAS No. 923511-08-4 lies in its role as an intermediate in drug discovery. The piperazine ring, a common structural motif in pharmaceuticals, provides a platform for further functionalization. Researchers have explored the use of this compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. These methods not only improve the yield but also reduce the environmental footprint of production processes. The integration of green chemistry principles has made CAS No. 923511-08-4 more accessible for large-scale applications.

In addition to its chemical synthesis, the compound has been subjected to extensive computational studies to understand its electronic properties and reactivity. Quantum mechanical calculations have revealed that the methanesulfonyl group plays a crucial role in stabilizing the molecule's conformation, which is essential for its biological activity.

The versatility of CAS No. 923511-08-4 extends beyond traditional chemical applications. It has been utilized in nanotechnology for the fabrication of self-assembled monolayers and nanoparticles. These nanostructures exhibit unique optical and electronic properties, making them suitable for applications in sensors and energy storage devices.

Despite its numerous advantages, the use of this compound requires careful consideration of its stability under various conditions. Recent research has focused on optimizing storage conditions to prevent degradation caused by light and moisture exposure.

In conclusion, CAS No. 923511-08-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable tool in both academic research and industrial development.